Cas no 148741-64-4 (2-(Isopropylamino)pyrimidine-5-carboxylic acid)

2-(Isopropylamino)pyrimidine-5-carboxylic acid is a pyrimidine derivative featuring a carboxylic acid group at the 5-position and an isopropylamino substituent at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive functional groups, enabling further derivatization. The presence of both the carboxylic acid and amino groups allows for selective modifications, making it valuable for constructing heterocyclic frameworks. Its pyrimidine core is structurally significant in bioactive molecules, contributing to potential applications in drug discovery, particularly in kinase inhibitors or antimicrobial agents. The isopropyl group enhances lipophilicity, which can influence pharmacokinetic properties. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity for research applications.

2-(Isopropylamino)pyrimidine-5-carboxylic acid structure

148741-64-4 structure

Product Name:2-(Isopropylamino)pyrimidine-5-carboxylic acid

CAS No:148741-64-4

MF:C₈H₁₁N₃O₂

MW:181.191841363907

MDL:MFCD09864452

CID:879641

Update Time:2026-04-29

2-(Isopropylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Isopropylamino)pyrimidine-5-carboxylic acid
- 2-(propan-2-ylamino)pyrimidine-5-carboxylic acid
- 5-pyrimidinecarboxylic acid, 2-[(1-methylethyl)amino]-
- LogP
- 2-(isopropylamino)pyrimidine-5-carboxylic acid(SALTDATA: FREE)
- MDL： MFCD09864452
- Inchi： InChI=1S/C8H11N3O2/c1-5(2)11-8-9-3-6(4-10-8)7(12)13/h3-5H,1-2H3,(H,12,13)(H,9,10,11)
- InChI Key： KHKCJJIQFAWEGW-UHFFFAOYSA-N
- SMILES： CC(C)NC1=NC=C(C=N1)C(=O)O

Computed Properties

Exact Mass: 181.08523
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3

Experimental Properties

PSA: 75.11

2-(Isopropylamino)pyrimidine-5-carboxylic acid Pricemore >>

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Chemenu	CM274109-1g	2-(Isopropylamino)pyrimidine-5-carboxylic acid	148741-64-4	95%	1g	$158	2023-02-02
Chemenu	CM274109-5g	2-(Isopropylamino)pyrimidine-5-carboxylic acid	148741-64-4	95%	5g	$432	2023-02-02
abcr	AB217962-1 g	2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .	148741-64-4	95%	1g	€467.00	2023-01-27
abcr	AB217962-5 g	2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .	148741-64-4	95%	5g	€1,453.00	2023-01-27
abcr	AB217962-10 g	2-(Isopropylamino)-5-pyrimidinecarboxylic acid; 95%	148741-64-4		10g	€561.00	2022-05-21
TRC	I822330-50mg	2-(isopropylamino)pyrimidine-5-carboxylic acid	148741-64-4		50mg	$ 50.00	2022-06-04
TRC	I822330-100mg	2-(isopropylamino)pyrimidine-5-carboxylic acid	148741-64-4		100mg	$ 70.00	2022-06-04
TRC	I822330-500mg	2-(isopropylamino)pyrimidine-5-carboxylic acid	148741-64-4		500mg	$ 275.00	2022-06-04
eNovation Chemicals LLC	Y1262877-1g	5-Pyrimidinecarboxylic acid, 2-[(1-methylethyl)amino]-	148741-64-4	95%	1g	$125	2024-06-08
abcr	AB217962-250 mg	2-(Isopropylamino)-5-pyrimidinecarboxylic acid, 95%; .	148741-64-4	95%	250MG	€297.00	2023-01-27